N-(2-fluorophenyl)-2-(3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[3-(6-methyl-1H-benzimidazol-2-yl)azetidin-1-yl]acetamide
• InChI: InChI=1S/C19H19FN4O/c1-12-6-7-16-17(8-12)23-19(22-16)13-9-24(10-13)11-18(25)21-15-5-3-2-4-14(15)20/h2-8,13H,9-11H2,1H3,(H,21,25)(H,22,23)
• InChI Key: VTYBEPPRTLBTQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C3CN(C3)CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C19H19FN4O
• Molecular Weight: 338.4 g/mol

Description

N-(2-fluorophenyl)-2-(3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)acetamide is a useful research compound. Its molecular formula is C19H19FN4O and its molecular weight is 338.386. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-(3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-(3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Agents

Several studies have synthesized derivatives of N-(2-fluorophenyl)-2-(3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)acetamide and examined their antibacterial properties. Notably, Ramalingam, Ramesh, and Sreenivasulu (2019) synthesized derivatives with significant antibacterial activity, starting from a common intermediate acetamide (Ramalingam, Ramesh, & Sreenivasulu, 2019). Similarly, Darekar et al. (2020) reported moderate antibacterial activity against gram-positive and gram-negative bacterial strains for their synthesized novel derivatives (Darekar, Karale, Akolkar, & Burungale, 2020).

Anti-inflammatory Activity

K. Sunder and Jayapal Maleraju (2013) synthesized derivatives of this compound and assayed them for anti-inflammatory activity, with several derivatives showing significant results (Sunder & Maleraju, 2013).

Antimicrobial Activity

A study conducted in 2022 by S. Ch found that compounds derived from this acetamide showed antimicrobial action via pharmacological study, suggesting potential in antimicrobial applications (S. Ch, 2022).

Anticancer Activity

Compounds derived from this acetamide have been evaluated for anticancer activity. For instance, Boddu et al. (2018) synthesized N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo [d] imidazol-1-yl) acetamides and found significant activity against human cervical carcinoma and breast carcinoma cell lines (Boddu et al., 2018). Another study by Yadav et al. (2017) synthesized similar derivatives and evaluated their antimicrobial and cytotoxicity against human colorectal cell lines, identifying compounds with significant anticancer potential (Yadav et al., 2017).

pKa Determination

Duran and Canbaz (2013) conducted studies to determine the acidity constants (pKa values) of newly synthesized acetamide derivatives, contributing to the understanding of their chemical properties (Duran & Canbaz, 2013).